Cas no 24153-69-3 (2-bromo-1-(2,4,6-triisopropylphenyl)ethanone)

• Product Name: 2-bromo-1-(2,4,6-triisopropylphenyl)ethanone
• CAS No: 24153-69-3
• MF: C₁₇H₂₅BrO
• MW: 325.283804655075
• CID: 1416344
• Update Time: 2024-08-15

2-bromo-1-(2,4,6-triisopropylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2,4,6-triisopropylphenyl)ethanone
• THAP
• monoacetylphloroglucinol
• Acetophloroglucine
• Ethanone, 1-(2,4,6-trihydroxyphenyl)-
• PHLOROACETOPHENONE
• 2,4,6-Trihydroxyacetophenone
• 1-(2,4,6-triisopropyl phenyl)-2-bromo ethanone
• 2,4,6-(OH)3-acetophenone
• 2-Acetylphloroglucinol
• 2',4',6'-Trihydroxyacetophenone
• acetylphloroglucinol
• phloracetophenone
• 1-(2,4,6-triisopropyl)phenyl 2-bromo ethanone
• THAP; monoacetylphloroglucinol; Acetophloroglucine; Ethanone, 1-(2,4,6-trihydroxyphenyl)-; PHLOROACETOPHENONE; 2,4,6-Trihydroxyacetophenone; 1-(2,4,6-triisopropyl phenyl)-2-bromo ethanone; 480-66-0; 2,4,6-(OH)3-acetophenone; 2-Acetylphloroglucinol; 2',4',6'-Trihydroxyacetophenone; acetylphloroglucinol; phloroacetophenone; phloracetophenone; Acetylphloroglucinol; 2',4',6'-trihydroxyacetophenone; 1-(2,4,6-triisopropyl)phenyl 2-bromo ethan
• Ethanone, 2-bromo-1-[2,4,6-tris(1-methylethyl)phenyl]-
• 2-Bromo-1-(2,4,6-triisopropyl-phenyl)-ethanone
• 2-Bromo-1-[2,4,6-tris(1-methylethyl)phenyl]ethanone

• Inchi： 1S/C17H25BrO/c1-10(2)13-7-14(11(3)4)17(16(19)9-18)15(8-13)12(5)6/h7-8,10-12H,9H2,1-6H3
• InChI Key： CLHDNXPEVAZXTH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C(C)C)C=C(C(C)C)C=C1C(C)C)CBr

Computed Properties

• Exact Mass: 324.10895

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Melting Point: 53-54 °C
• Boiling Point: 368.3±42.0 °C(Predicted)
• PSA: 17.07